Cas no 2098057-53-3 ((3-Cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride)

• Product Name: (3-Cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride
• CAS No: 2098057-53-3
• MF: C₁₀H₂₁ClFN
• MW: 209.731845617294
• CID: 5725819
• PubChem ID: 122239904
• Update Time: 2025-07-22

(3-Cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-2-fluoro-N-methylpropan-1-amine;hydrochloride
• F2147-5917
• (3-cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride
• 2098057-53-3
• AKOS040813068
• (3-Cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride

• Inchi： 1S/C10H20FN.ClH/c1-12-8-10(11)7-9-5-3-2-4-6-9;/h9-10,12H,2-8H2,1H3;1H
• InChI Key： JUJPPJGJPPCDSS-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC)CC1CCCCC1

Computed Properties

• Exact Mass: 209.1346555g/mol
• Monoisotopic Mass: 209.1346555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (3-Cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride

Introduction to (3-Cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride (CAS No. 2098057-53-3)

(3-Cyclohexyl-2-fluoropropyl(methyl)amine hydrochloride) is a specialized organic compound with the CAS number 2098057-53-3. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications in drug development. The presence of both cyclohexyl and fluoropropyl groups, along with a methylamine moiety, contributes to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor in pharmaceutical formulations. This property allows for easier integration into drug delivery systems and improves bioavailability, making it a promising candidate for various therapeutic applications. The compound's structure also suggests potential interactions with biological targets, which could be leveraged in the development of novel treatments for a range of diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Studies have indicated that the fluorine atom in the fluoropropyl group can influence the metabolic stability and binding affinity of the molecule. This has led to increased interest in exploring derivatives of (3-cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride, with the aim of optimizing its pharmacokinetic profile.

In vitro studies have begun to uncover the potential of this compound as an intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its ability to serve as a precursor for drugs targeting neurological disorders. The cyclohexyl group, known for its steric hindrance properties, may play a role in modulating receptor interactions, thereby affecting the compound's efficacy and selectivity.

The development of new methodologies for synthesizing (3-cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride has also been a focus of recent research. Advances in catalytic processes have allowed for more efficient and environmentally friendly production methods. These innovations are not only cost-effective but also align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

One notable application of this compound is in the field of antiviral research. Preliminary studies suggest that modifications to its structure could lead to the development of new agents effective against emerging viral strains. The ability to fine-tune molecular properties makes (3-cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride a versatile tool for medicinal chemists working on antiviral therapies.

Furthermore, the compound's potential role in oncology research is being explored. Its unique structural features may enable it to interact with specific enzymes or receptors involved in cancer cell proliferation. By targeting these pathways, researchers hope to develop novel chemotherapeutic agents that offer improved outcomes for patients.

The impact of (3-cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride extends beyond traditional pharmaceutical applications. Its use as a building block in synthetic chemistry has opened up new avenues for creating functional materials with tailored properties. For instance, researchers are investigating its incorporation into polymers that exhibit enhanced biodegradability or mechanical strength.

The regulatory landscape surrounding this compound is also evolving. As more data becomes available on its safety and efficacy, regulatory agencies are likely to provide clearer guidelines for its use in drug development. This will be crucial for ensuring that clinical trials are conducted ethically and that patients benefit from innovative treatments derived from such compounds.

In conclusion, (3-cyclohexyl-2-fluoropropyl)(methyl)amine hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for new treatments across multiple therapeutic areas. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in shaping the future of medicine.